Cas no 1261609-76-0 (2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine)

• Product Name: 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine
• CAS No: 1261609-76-0
• MF: C₁₉H₁₀F₇NO₂
• MW: 417.277029514313
• CID: 4924901
• Update Time: 2025-05-20

2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine

• Inchi： 1S/C19H10F7NO2/c20-16-9-13(11-1-5-14(6-2-11)28-18(21,22)23)10-27-17(16)12-3-7-15(8-4-12)29-19(24,25)26/h1-10H
• InChI Key： FNYGHIVGVRITKX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1C1C=CC(=CC=1)OC(F)(F)F)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 512
• XLogP3: 6.6
• Topological Polar Surface Area: 31.4

Additional information on 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine

Introduction to 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine (CAS No. 1261609-76-0) in Modern Chemical and Pharmaceutical Research

2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261609-76-0, is a sophisticated organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of fluorine and trifluoromethoxy substituents, which contribute to its distinct chemical properties and potential applications in drug discovery and material science.

The molecular framework of 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine consists of a pyridine core appended with two phenyl rings at the 2- and 5-positions, each substituted with a 4-(trifluoromethoxy)phenyl group. The presence of fluorine atoms and trifluoromethoxy groups imparts significant electronic and steric effects, making this compound a versatile scaffold for medicinal chemistry applications. These features are particularly valuable in the design of novel bioactive molecules due to their ability to modulate receptor binding affinities and metabolic stability.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds, as fluorine atoms can enhance drug properties such as bioavailability, metabolic stability, and binding affinity. The trifluoromethoxy group, in particular, is known for its ability to increase lipophilicity and resistance to enzymatic degradation, making it a preferred moiety in drug design. The incorporation of this group into 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine suggests potential applications in the development of therapeutic agents targeting various diseases.

One of the most compelling aspects of 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine is its utility as a building block in synthetic chemistry. Its rigid pyridine core and substituent-rich structure provide a rich platform for further functionalization, enabling the synthesis of diverse derivatives with tailored properties. This flexibility has made it a subject of interest for researchers exploring new methodologies in organic synthesis and drug discovery.

Recent advancements in computational chemistry have further highlighted the significance of 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine. Molecular modeling studies have demonstrated that this compound can interact with biological targets in unique ways due to its fluorinated substituents. These interactions are critical for understanding its potential as an pharmacophore in drug design. Additionally, computational approaches have been used to predict the metabolic pathways and potential side effects associated with this compound, providing valuable insights for its safe and effective use.

The synthesis of 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine presents both challenges and opportunities for chemists. The presence of multiple reactive sites requires careful optimization of reaction conditions to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to access this compound more efficiently than ever before. These advancements include novel catalytic systems and green chemistry approaches that minimize waste and energy consumption.

Applications of 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine extend beyond pharmaceuticals into other areas such as materials science. Its unique electronic properties make it a candidate for use in organic electronics, including light-emitting diodes (LEDs) and photovoltaic cells. The ability to fine-tune these properties through structural modifications offers exciting possibilities for developing next-generation materials with enhanced performance.

Future research directions for 2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine include exploring its role in targeted therapy and personalized medicine. By leveraging its structural features, researchers aim to develop highly specific inhibitors for disease-causing enzymes or receptors. This approach aligns with the growing trend toward precision medicine, where treatments are tailored to individual patients based on their unique biological profiles.

In conclusion,2,5-Bis(4-(trifluoromethoxy)phenyl)-3-fluoropyridine (CAS No. 1261609-76-0) represents a promising compound with diverse applications in chemical research and pharmaceutical development. Its intricate molecular structure and functional groups make it a valuable scaffold for designing novel bioactive molecules. As research continues to uncover new possibilities for this compound,it is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.